Tezosentan disodium
Tezosentan disodium
Brand Name:
Vulcanchem
CAS No.:
180384-58-1
VCID:
VC0242684
InChI:
InChI=1S/C27H25N9O6S.2Na/c1-16(2)18-8-9-22(29-15-18)43(38,39)34-26-23(42-21-7-5-4-6-20(21)40-3)27(41-13-12-37)31-24(30-26)17-10-11-28-19(14-17)25-32-35-36-33-25;;/h4-11,14-16,37H,12-13H2,1-3H3;;/q-2;2*+1
SMILES:
CC(C)C1=CN=C(C=C1)S(=O)(=O)[N-]C2=C(C(=NC(=N2)C3=CC(=NC=C3)C4=NN=N[N-]4)OCCO)OC5=CC=CC=C5OC.[Na+].[Na+]
Molecular Formula:
C19H11Cl3N2O4S
Molecular Weight:
649.6 g/mol
Tezosentan disodium
CAS No.: 180384-58-1
Main Products
VCID: VC0242684
Molecular Formula: C19H11Cl3N2O4S
Molecular Weight: 649.6 g/mol
| CAS No. | 180384-58-1 |
|---|---|
| Product Name | Tezosentan disodium |
| Molecular Formula | C19H11Cl3N2O4S |
| Molecular Weight | 649.6 g/mol |
| IUPAC Name | disodium;[6-(2-hydroxyethoxy)-5-(2-methoxyphenoxy)-2-[2-(1,2,3-triaza-4-azanidacyclopenta-2,5-dien-5-yl)pyridin-4-yl]pyrimidin-4-yl]-(5-propan-2-ylpyridin-2-yl)sulfonylazanide |
| Standard InChI | InChI=1S/C27H25N9O6S.2Na/c1-16(2)18-8-9-22(29-15-18)43(38,39)34-26-23(42-21-7-5-4-6-20(21)40-3)27(41-13-12-37)31-24(30-26)17-10-11-28-19(14-17)25-32-35-36-33-25;;/h4-11,14-16,37H,12-13H2,1-3H3;;/q-2;2*+1 |
| Standard InChIKey | LJEMFZYMXONDDJ-UHFFFAOYSA-N |
| SMILES | CC(C)C1=CN=C(C=C1)S(=O)(=O)[N-]C2=C(C(=NC(=N2)C3=CC(=NC=C3)C4=NN=N[N-]4)OCCO)OC5=CC=CC=C5OC.[Na+].[Na+] |
| Canonical SMILES | CC(C)C1=CN=C(C=C1)S(=O)(=O)[N-]C2=C(C(=NC(=N2)C3=CC(=NC=C3)C4=NN=N[N-]4)OCCO)OC5=CC=CC=C5OC.[Na+].[Na+] |
| PubChem Compound | 6918475 |
| Last Modified | Nov 11 2021 |
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